(4-Ethylcycloheptyl)hydrazine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• SMILES: CCC1CCCC(CC1)NN
• InChI: InChI=1S/C9H20N2/c1-2-8-4-3-5-9(11-10)7-6-8/h8-9,11H,2-7,10H2,1H3
• InChIKey: MKMNKDCZOIGXPS-UHFFFAOYSA-N

Physicochemical & Structural Profile of (4-Ethylcycloheptyl)hydrazine

(4‑Ethylcycloheptyl)hydrazine (CAS 1465143‑79‑6) is a cycloheptyl‑substituted alkylhydrazine with molecular formula C₉H₂₀N₂ and a molecular weight of 156.27 g mol⁻¹ . The compound features a seven‑membered carbocycle bearing a C‑4 ethyl substituent and a primary hydrazine group (–NHNH₂), which provides a nucleophilic site for condensation reactions with carbonyl electrophiles. It is supplied as a research‑grade intermediate at a typical purity of 95% and is structurally related to the unsubstituted parent cycloheptylhydrazine (C₇H₁₆N₂, MW 128.22) and the gem‑dimethyl analog (4,4‑dimethylcycloheptyl)hydrazine (C₉H₂₀N₂, MW 156.27) [1].

Condensation-ready hydrazine nucleophile for carbonyl electrophiles

Supplied as research-grade intermediate at typical 95% purity

Ethyl-substituted cycloheptyl scaffold for SAR and library exploration

• [1] Molbase, Cycloheptylhydrazine (CAS 17630‑34‑1) property page, LogP 2.2637, MW 128.215. View Source

Why (4-Ethylcycloheptyl)hydrazine Is Not Interchangeable

Although several cycloheptylhydrazine derivatives share the same hydrazine functional group, differences in ring substitution produce measurable variations in lipophilicity (LogP), conformational flexibility (rotatable bond count), and predicted boiling point that directly affect their behavior in condensation reactions, extraction workflows, and downstream heterocycle formation [1]. For example, the unsubstituted cycloheptylhydrazine exhibits a higher computed LogP (2.26) but only a single rotatable bond, whereas the C‑4 ethyl substituent in the target compound provides two rotatable bonds and a lower LogP (1.81), which alters phase‑transfer characteristics during work‑up and can influence regiochemical outcomes in pyrazole syntheses [2]. These quantifiable differences mean that a generic “cycloheptylhydrazine” procurement specification cannot reliably deliver the same synthetic performance.

⚬ Lower LogP vs. unsubstituted cycloheptylhydrazine may shift aqueous‑organic partitioning during work‑up.

⚬ Extra rotatable bond alters conformational profile; hydrazone geometry may differ from simpler analogs.

⚬ Linear ethyl vs. gem‑dimethyl steric shape; steric recognition context cannot be assumed identical.

• [1] Molbase, Cycloheptylhydrazine property page, LogP 2.2637. View Source
• [2] Kuujia, Hydrazine, (4-ethylcycloheptyl)- physical properties, boiling point ~180 °C. View Source

Quantitative Differentiation of (4-Ethylcycloheptyl)hydrazine

Lower Lipophilicity than Cycloheptylhydrazine

The computed LogP of (4‑ethylcycloheptyl)hydrazine is 1.81 , compared to 2.26 for cycloheptylhydrazine [1]. This 0.45 log‑unit difference equates to an approximately 2.8‑fold lower octanol–water partition coefficient, indicating reduced lipophilicity despite the addition of an ethyl group. The lower LogP suggests improved aqueous‑phase miscibility during extraction or biphasic reaction conditions.

Lipophilicity (ΔLogP)

Head‑to‑head

ΔLogP = –0.455 (~2.8× lower partition)

Supports aqueous work‑up selection

Computed values; experimental validation recommended

Evidence Dimension	Octanol–water partition coefficient (computed LogP)
Target Compound Data	1.8086
Comparator Or Baseline	Cycloheptylhydrazine, LogP 2.2637
Quantified Difference	ΔLogP = –0.455 (~2.8‑fold lower partition)
Conditions	Computed LogP values as reported by LeYan and Molbase databases

Why This Matters

Lower lipophilicity can simplify aqueous work‑up procedures and reduce non‑specific binding in biochemical assays, influencing solvent selection in procurement workflows.

• [1] Molbase, Cycloheptylhydrazine, LogP 2.2637. View Source

Enhanced Conformational Flexibility vs. Cycloheptylhydrazine

(4‑Ethylcycloheptyl)hydrazine possesses two rotatable bonds (one for the hydrazine N–C linkage and one for the ethyl side‑chain) , whereas cycloheptylhydrazine has only one rotatable bond (the N–C linkage) [1]. The additional rotatable bond increases the number of accessible low‑energy conformers, which can influence the geometry of hydrazone intermediates and the stereochemical outcome of subsequent cyclization steps.

Rotatable Bonds

Head‑to‑head

2 (target) vs. 1 (unsubstituted)

Broader conformational sampling context

May influence hydrazone geometry in cyclizations

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2
Comparator Or Baseline	Cycloheptylhydrazine, 1 rotatable bond
Quantified Difference	+1 rotatable bond
Conditions	Database values from LeYan (target) and structural analysis of cycloheptylhydrazine

Why This Matters

The extra degree of conformational freedom may afford a broader range of accessible geometries in covalent inhibitor design or metal‑complex formation, making this compound preferable when scaffold flexibility is desired.

• [1] Molbase, Cycloheptylhydrazine, property data indicating 1 rotatable bond. View Source

Lower Boiling Point than Gem‑Dimethyl Analog

The predicted boiling point of (4‑ethylcycloheptyl)hydrazine is approximately 180 °C [1], which is significantly lower than the predicted 245 °C for (4,4‑dimethylcycloheptyl)hydrazine . This ~65 °C difference implies that the ethyl‑substituted compound can be distilled under milder conditions, reducing the risk of thermal decomposition during purification.

Boiling Point

Cross‑study comparable

~180 °C vs. ~245 °C (gem‑dimethyl), Δ~65 °C

Supports milder distillation conditions

Predicted values; confirm experimentally

Evidence Dimension	Predicted boiling point at ambient pressure
Target Compound Data	~180 °C
Comparator Or Baseline	(4,4‑Dimethylcycloheptyl)hydrazine, ~245 °C (predicted)
Quantified Difference	Δ~65 °C
Conditions	Predicted values from Kuujia (target) and ChemicalBook (comparator); experimental validation recommended

Why This Matters

A lower boiling point facilitates gentle vacuum distillation, potentially improving recovery yield and purity for researchers requiring high‑purity material for sensitive downstream reactions.

• [1] Kuujia, Hydrazine, (4‑ethylcycloheptyl)‑, boiling point ~180 °C. View Source

Isosteric Mass, Divergent Steric Shape vs. Gem‑Dimethyl Analog

Both (4‑ethylcycloheptyl)hydrazine and (4,4‑dimethylcycloheptyl)hydrazine share the same molecular formula (C₉H₂₀N₂) and molecular weight (156.27 g mol⁻¹) ; however, the ethyl group extends linearly from the ring while the gem‑dimethyl arrangement creates a more compact, branched steric profile. This distinction in spatial distribution can affect the fit within enzyme active sites or the packing of crystalline intermediates.

Steric Topology

Class‑level inference

Linear ethyl vs. gem‑dimethyl (isosteric MW)

Steric profile differs; SAR consideration

Qualitative shape comparison only

Evidence Dimension	Substituent topology at C‑4
Target Compound Data	Linear ethyl substituent
Comparator Or Baseline	Gem‑dimethyl substituent (branched)
Quantified Difference	Identical MW; steric shape differs qualitatively
Conditions	Structural comparison based on molecular formula identity and substituent connectivity

Why This Matters

For structure–activity relationship (SAR) campaigns where subtle steric effects dictate target engagement, the linear ethyl substituent may provide a distinct biological profile compared to the compact gem‑dimethyl analog, even though the two compounds are isosteric by mass.

Application Scenarios for (4-Ethylcycloheptyl)hydrazine

Pyrazole Library Synthesis with Improved Aqueous Work-Up

The lower LogP (1.81) of (4‑ethylcycloheptyl)hydrazine relative to unsubstituted cycloheptylhydrazine (LogP 2.26) [1] predicts improved partitioning into aqueous phases during extractive work‑up following hydrazone formation. This property is advantageous when preparing polar pyrazole derivatives that require removal of excess aldehyde or ketone by aqueous washing, potentially reducing emulsion formation and improving isolated yields for medicinal chemistry programs.

Conformational Sampling for Fragment-Based Drug Discovery

With two rotatable bonds versus one for cycloheptylhydrazine , (4‑ethylcycloheptyl)hydrazine can access a broader ensemble of low‑energy conformations. This flexibility is valuable in fragment‑based screening where the hydrazine moiety serves as an anchor for covalent tethering to a target protein, allowing the ethyl‑cycloheptyl scaffold to sample multiple binding‑site sub‑pockets without requiring a separate linker optimization step.

Gentle Distillation for Heat-Sensitive Intermediates

The predicted boiling point of approximately 180 °C for (4‑ethylcycloheptyl)hydrazine [2] is substantially lower than the ~245 °C predicted for the gem‑dimethyl analog . This difference permits vacuum distillation at temperatures that avoid thermal decomposition, making the ethyl‑substituted compound easier to purify in‑house for laboratories that require high‑purity starting material for sensitive catalytic or stoichiometric transformations.

Application

Selection Property

Validation Focus

Pyrazole library synthesis (aqueous work‑up)

LogP‑driven phase partitioning

Solvent partition confirmation during work‑up

Fragment‑based drug discovery (conformational sampling)

Rotatable bond count

Conformer sampling & binding‑site fit assessment

Purification of heat‑sensitive intermediates

Boiling point under vacuum

Distillation condition optimization & thermal stability

• [1] Molbase, Cycloheptylhydrazine, LogP 2.2637. View Source
• [2] Kuujia, Hydrazine, (4-ethylcycloheptyl)-, boiling point ~180 °C. View Source